Cas no 62222-67-7 (Butanedioic acid, (1-methyl-3-phenylpropyl)-)
62222-67-7 structure
Product Name:Butanedioic acid, (1-methyl-3-phenylpropyl)-
CAS No:62222-67-7
MF:C14H18O4
MW:250.290324687958
CID:453778
PubChem ID:12333257
Update Time:2025-04-19
Butanedioic acid, (1-methyl-3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, (1-methyl-3-phenylpropyl)-
- 2-(4-phenylbutan-2-yl)butanedioic acid
- 62222-67-7
- DTXSID40490906
-
- Inchi: 1S/C14H18O4/c1-10(12(14(17)18)9-13(15)16)7-8-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3,(H,15,16)(H,17,18)
- InChI Key: GACCGDYBDPEGNW-UHFFFAOYSA-N
- SMILES: OC(C(CC(=O)O)C(C)CCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 250.12054
- Monoisotopic Mass: 250.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
Butanedioic acid, (1-methyl-3-phenylpropyl)- Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
62222-67-7 (Butanedioic acid, (1-methyl-3-phenylpropyl)-) Related Products
- 4165-96-2(3-phenylpentanedioic acid)
- 3972-36-9((S)-2-Benzylsuccinic acid)
- 25177-85-9(2,3-Dihydro-1H-indene-2-carboxylic acid)
- 21307-97-1((2R)-2-benzylbutanedioic acid)
- 116754-80-4(3-Methyl-15-phenylpentadecanoic acid)
- 1009-67-2(2-Methyl-3-phenylpropanoic Acid)
- 616-75-1(Benzylmalonic acid)
- 884-33-3(2-Benzylsuccinic acid)
- 104426-54-2(Benzenepentadecanoicacid, b,b-dimethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk